2-(Benzylsulfanyl)-3-pyridinesulfonic acid

• Molecular Formula: C12H11NO3S2
• Molecular Weight: 281.4 g/mol
• IUPAC Name: 2-benzylsulfanylpyridine-3-sulfonic acid
• InChI: InChI=1S/C12H11NO3S2/c14-18(15,16)11-7-4-8-13-12(11)17-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,14,15,16)
• InChI Key: GDVYGNCWSUBLNI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CSC2=C(C=CC=N2)S(=O)(=O)O
• Canonical SMILES: C1=CC=C(C=C1)CSC2=C(C=CC=[NH+]2)S(=O)(=O)[O-]
• solubility: 41 [ug/mL]

Description

2-(Benzylsulfanyl)-3-pyridinesulfonic acid is a chemical compound that is widely used in scientific research. It is a sulfonate ester that has a pyridine ring and a benzylsulfanyl group attached to it. This compound has shown promising results in various scientific studies and has been used in several research applications.

Scientific Research Applications

2-(Benzylsulfanyl)-3-pyridinesulfonic acid has been extensively used in scientific research. It has been used as a ligand in the preparation of metal complexes, which have been studied for their potential applications in catalysis and other areas of chemistry. This compound has also been used in the synthesis of various biologically active molecules, such as antitumor agents and antimicrobial agents.

Mechanism of Action

The exact mechanism of action of 2-(Benzylsulfanyl)-3-pyridinesulfonic acid is not fully understood. However, it has been reported to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. This inhibition can lead to an increase in the levels of acetylcholine in the brain, which has been linked to improved cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to have antioxidant properties, which can help to protect cells from oxidative damage. This compound has also been shown to have anti-inflammatory properties, which can help to reduce inflammation in the body. Additionally, it has been reported to have neuroprotective effects, which can help to protect the brain from damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(Benzylsulfanyl)-3-pyridinesulfonic acid in lab experiments is its versatility. This compound can be used in a wide range of research applications, including in the preparation of metal complexes and the synthesis of biologically active molecules. However, one limitation of using this compound is that it may not be readily available in some labs, which can limit its use in certain research studies.

Future Directions

There are several future directions for the research on 2-(Benzylsulfanyl)-3-pyridinesulfonic acid. One potential area of research is the development of new metal complexes using this compound as a ligand. These metal complexes could have potential applications in catalysis and other areas of chemistry. Additionally, there is a need for further research on the potential neuroprotective effects of this compound, which could have implications for the treatment of neurodegenerative diseases. Finally, there is a need for research on the potential use of this compound as an antimicrobial agent, which could help to address the growing problem of antibiotic resistance.
Conclusion:
In conclusion, this compound is a versatile compound that has shown promising results in various scientific studies. It has been used in several research applications, including in the preparation of metal complexes and the synthesis of biologically active molecules. This compound has several biochemical and physiological effects, including antioxidant and anti-inflammatory properties, as well as potential neuroprotective effects. While there are some limitations to using this compound in lab experiments, there are several future directions for research on this compound, including the development of new metal complexes and further research on its potential neuroprotective and antimicrobial effects.

Synthesis Methods

The synthesis of 2-(Benzylsulfanyl)-3-pyridinesulfonic acid involves the reaction of 2-chloropyridine with sodium benzyl mercaptide in the presence of a base and a solvent. The reaction mixture is then acidified to obtain the final product. This synthesis method has been reported in several research papers and is considered a reliable method for the preparation of this compound.